Ytterbium fluoride oxide

• IUPAC Name: oxoytterbium;hydrofluoride
• InChI: InChI=1S/FH.O.Yb/h1H
• InChI Key: ZAXPDUKLRBOFFB-UHFFFAOYSA-N
• Canonical SMILES: O=[Yb].F
• Molecular Formula: FHOYb
• Molecular Weight: 209.05 g/mol

Description

Ytterbium fluoride, also known as Ytterbium (III) fluoride or Ytterbium trifluoride, is an inorganic chemical compound. It is a white substance that is insoluble in water. This compound has found niche usage as a radio-opaque agent in the dental industry to aid in the identification of fillings under X-ray examination.

Synthesis Analysis

Ytterbium (III) oxide can be obtained by directly reacting ytterbium with oxygen. It can also be obtained by the thermal decomposition of ytterbium carbonate or ytterbium oxalate at temperatures around 700 °C. A new approach for the preparation of approx. 5 nm sized ytterbium fluoride nanoparticles based on the fluorolytic sol–gel route has been reported.

Molecular Structure Analysis

Like the other trivalent oxides of the heavier lanthanides, ytterbium (III) oxide has the “rare-earth C-type sesquioxide” structure which is related to the fluorite structure with one quarter of the anions removed, leading to ytterbium atoms in two different six coordinate (non-octahedral) environments. In the crystal structure of ytterbium (II) fluoride, the Yb 2+ cation is surrounded by eight F − anions in the form of a cube, which is tetrahedrally surrounded by four Yb 2+.

Physical And Chemical Properties Analysis

Ytterbium (III) fluoride is a white substance that is insoluble in water. Ytterbium (II) fluoride is a gray solid and crystallizes in the so-called fluorite type analogous to calcium fluoride with a unit cell a axis of 559.46 pm.

Safety And Hazards

Ytterbium fluoride is considered hazardous. It may cause respiratory irritation, is toxic if inhaled, causes serious eye irritation, causes skin irritation, is harmful in contact with skin, and is harmful if swallowed. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

Ytterbium oxide, an essential rare earth oxide, is rapidly gaining recognition for its diverse range of applications. This material has been at the center of numerous innovations, driven by recent trends and developments in its utilization. It plays a pivotal role in laser technology, nuclear reactors, solar cells, advanced ceramics, and synthesis advancements.